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Compound of Interest

2'2,2-
TRIMETHYLPROPIOPHENONE

Cat. No.: B1312041

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2',2,2-trimethylpropiophenone
(CAS No. 2041-37-4), consolidating available chemical data, outlining general experimental
procedures, and addressing safety and handling protocols. This document is intended to serve
as a foundational resource for professionals engaged in chemical research and drug
development.

Chemical Identity and Physical Properties

2',2,2-Trimethylpropiophenone, also known by its IUPAC name 2,2-dimethyl-1-(2-
methylphenyl)propan-1-one, is a substituted aromatic ketone.[1] Its chemical structure features
a phenyl ring substituted with a methyl group at the ortho position, and a pivaloyl group
attached to the carbonyl carbon. The presence of the sterically demanding tert-butyl group
adjacent to the carbonyl function is a key structural feature that influences its chemical and
physical characteristics.

While specific, experimentally determined physical property data for 2',2,2-
trimethylpropiophenone are not readily available in the public domain, the following table
summarizes its fundamental chemical identifiers.

Table 1: Chemical and Physical Properties of 2',2,2-Trimethylpropiophenone
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Property Value

CAS Number 2041-37-4

Molecular Formula C12H160

Molecular Weight 176.26 g/mol

IUPAC Name 2,2-dimethyl-1-(2-methylphenyl)propan-1-one[1]

t-butyl o-tolyl ketone, 2,2-dimethyl-1-o-tolyl-

Synonyms

propan-1-one[1]
Boiling Point Data not available
Melting Point Data not available
Density Data not available
Solubility Data not available

Synthesis and Purification

The synthesis of 2',2,2-trimethylpropiophenone can be achieved through a Friedel-Crafts
acylation reaction. This well-established method involves the electrophilic substitution of an
acyl group onto an aromatic ring. In this case, toluene serves as the aromatic substrate and
pivaloyl chloride as the acylating agent, with a Lewis acid catalyst such as aluminum chloride
(AICl3).

Toluene —® +  —® Pivaloyl Chloride —® AIClz —® 2'2 2-Trimethylpropiophenone

Click to download full resolution via product page

Caption: Synthesis of 2',2,2-trimethylpropiophenone.

General Experimental Protocol for Friedel-Crafts
Acylation
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A general procedure for the synthesis of 2',2,2-trimethylpropiophenone is detailed below.

Note: This is a generalized protocol and may require optimization.

Materials:

Toluene

Pivaloyl chloride

Anhydrous aluminum chloride (AICI3)

Anhydrous dichloromethane (DCM) or other suitable solvent
Hydrochloric acid (concentrated)

Ice

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate (MgSOa) or sodium sulfate (Na2S0a4)

Procedure:

Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a reflux condenser connected to a gas trap for HCI.

Under an inert atmosphere (e.g., nitrogen or argon), charge the flask with anhydrous DCM
and AICls.

Cool the stirred suspension in an ice bath.
Add toluene to the flask.
Add pivaloyl chloride dropwise from the dropping funnel to the reaction mixture.

After the addition is complete, allow the reaction to warm to room temperature and stir for
several hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).
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e Upon completion, carefully pour the reaction mixture into a beaker containing a mixture of
crushed ice and concentrated HCI to quench the reaction and decompose the aluminum
complex.

o Transfer the mixture to a separatory funnel and separate the organic layer.
o Extract the aqueous layer with DCM.

« Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate
solution, and brine.

e Dry the organic layer over anhydrous MgSOa or Na2SOa, filter, and concentrate under
reduced pressure.

e The crude product can be purified by vacuum distillation or column chromatography on silica
gel.

Analytical Characterization

Standard analytical techniques are employed to confirm the identity and purity of the
synthesized 2',2,2-trimethylpropiophenone.

Table 2: Analytical Methods
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Technique Expected Observations

Signals corresponding to the aromatic protons

of the tolyl group, a singlet for the nine protons
14 NMR yl group g | p

of the tert-butyl group, and a singlet for the three

protons of the methyl group on the phenyl ring.

Resonances for the carbonyl carbon, the

quaternary carbon and methyl carbons of the
13C NMR _

tert-butyl group, and the aromatic carbons of the

tolyl moiety.

A molecular ion peak corresponding to the
GC-MS molecular weight of the compound, along with a

characteristic fragmentation pattern.

A strong absorption band in the region of 1680-
FTIR 1700 cm~1 characteristic of an aryl ketone

carbonyl stretch.

Biological Activity and Applications in Drug
Development

Currently, there is a lack of publicly available data on the biological activity of 2',2,2-
trimethylpropiophenone and its potential applications in drug development. While the broader
class of propiophenone derivatives has been explored for various pharmacological properties,
the specific substitution pattern of this molecule necessitates dedicated screening to ascertain
its biological profile.

A general workflow for the initial assessment of a novel compound's biological potential is
illustrated below.
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Caption: A generalized workflow for pharmacological screening.

Safety, Handling, and Storage

Based on the available Safety Data Sheet (SDS), 2',2,2-trimethylpropiophenone presents the
following hazards and requires appropriate handling procedures.[1]
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o Hazard Identification: The substance is classified as harmful if swallowed, causes skin
irritation, and may cause respiratory irritation.[1]

e Handling Precautions: Work should be conducted in a well-ventilated area. Personal
protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab
coat, should be worn.[1] Direct contact with skin and eyes, and inhalation of vapors should
be avoided.[1]

o Storage Conditions: The compound should be stored in a tightly sealed container in a cool,
dry, and well-ventilated location.[1]

o Disposal: All waste materials should be disposed of in accordance with local, state, and
federal regulations.[1]

This technical guide is intended for informational purposes only and should not be used as a
substitute for a comprehensive risk assessment before handling this chemical. Always refer to
the most current Safety Data Sheet provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1312041?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1312041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

